Cas no 38972-67-7 (2-Heptenoic acid, 3-ethyl-, (E)-)

• Product Name: 2-Heptenoic acid, 3-ethyl-, (E)-
• CAS No: 38972-67-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1497284
• Update Time: 2024-08-24

2-Heptenoic acid, 3-ethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenoic acid, 3-ethyl-, (E)-
• 2-Heptenoic acid, 3-ethyl-, (2E)-

• Inchi： 1S/C9H16O2/c1-3-5-6-8(4-2)7-9(10)11/h7H,3-6H2,1-2H3,(H,10,11)/b8-7+
• InChI Key： QCRHZXIWQNRGFW-BQYQJAHWSA-N
• SMILES： C(O)(=O)/C=C(\CC)/CCCC

Computed Properties

• Exact Mass: 156.11508

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±9.0 °C(Predicted)
• PSA: 37.3
• pka: 5.12±0.33(Predicted)